N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C19H19NO3S/c1-13-5-6-14(2)16(10-13)18(21)20-12-19(22,15-7-9-24-11-15)17-4-3-8-23-17/h3-11,22H,12H2,1-2H3,(H,20,21)
• InChI Key: LKUSXXUHKRAGDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-2,5-dimethylbenzamide, also known as FTY720 or fingolimod, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. FTY720 is a sphingosine-1-phosphate receptor agonist that modulates the immune system and has been shown to have anti-inflammatory, immunosuppressive, and neuroprotective effects.

Scientific Research Applications

Synthesis and Structural Studies

• Research has explored the synthesis of meso-dialkylporphyrinogen-like mixed cyclic oligomers containing furans, pyrroles, and thiophenes, involving compounds structurally related to N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-2,5-dimethylbenzamide. These studies focus on understanding the formation and structure of complex cyclic oligomers (Nagarajan, Ka, & Lee, 2001).

Photovoltaic Applications

• Phenothiazine derivatives with various conjugated linkers, including furan, have been synthesized and used in dye-sensitized solar cells. This research is significant in improving solar energy-to-electricity conversion efficiency, relevant to the broader field of renewable energy technologies (Kim et al., 2011).

Color-Forming Applications

• Compounds with furan and thiophene substitutions have been synthesized for use in color-forming applications. These compounds, similar in structure to N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-2,5-dimethylbenzamide, develop colors in specific media, which is significant for imaging and printing technologies (Katritzky et al., 1997).

Organic Chemistry and Catalysis

• Research in organic chemistry has focused on the synthesis of various heterocyclic compounds using furan and thiophene as core elements. These studies contribute to a better understanding of organic synthesis processes and catalytic mechanisms, which can be applied in pharmaceutical and chemical industries (Gupta & Ravikanth, 2004).

Biomaterial Synthesis

• 2,5-Bis(hydroxymethyl)furan, a component structurally related to the compound , has been utilized in the enzymatic synthesis of novel biobased polyesters. This research is pivotal for the development of sustainable and environmentally friendly materials (Jiang et al., 2014).

Antiviral Research

• Furan-carboxamide derivatives, which share structural similarities with the compound , have been studied as novel inhibitors of lethal H5N1 influenza A viruses. This research is crucial for the development of new antiviral drugs (Yongshi et al., 2017).

Mechanism of Action

Furan and Thiophene Rings

The compound contains furan and thiophene rings . These are heterocyclic compounds that are widely used in organic synthesis and have been found in numerous biologically active compounds. They can participate in various chemical reactions and can interact with different biological targets.

Benzamide Group

The compound also contains a benzamide group. Benzamides are a class of compounds that have been associated with various biological activities, including interactions with enzymes and receptors .

Suzuki–Miyaura Coupling

The compound might be synthesized using the Suzuki–Miyaura coupling , a widely-used method for forming carbon-carbon bonds. This method is known for its mild and functional group tolerant reaction conditions .